Cas no 944746-48-9 (D-Phenylalanyl Nateglinide)

D-Phenylalanyl Nateglinide structure
D-Phenylalanyl Nateglinide structure
Product Name:D-Phenylalanyl Nateglinide
CAS No:944746-48-9
MF:C28H36N2O4
MW:464.596447944641
CID:1059423
PubChem ID:71157707
Update Time:2024-10-25

D-Phenylalanyl Nateglinide Chemical and Physical Properties

Names and Identifiers

    • D-Phenylalanyl Nateglinide
    • (2R)-3-phenyl-2-[[(2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoyl]amino]propanoic acid
    • D-Phenylalanyl Nateg
    • N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanyl-D-phenylalanine (ACI)
    • D
    • 944746-48-9
    • Nateglinide EP Impurity F
    • Nateglinide impurity F [EP]
    • Nateglinide ipp impurity [USP]
    • XC84TK3YA9
    • DTXSID80744172
    • (R)-2-((R)-2-(trans-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanamido)-3-phenylpropanoic acid
    • D-Phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-
    • N-((trans-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-D-phenylalanine
    • SCHEMBL14386608
    • NATEGLINIDE IPP IMPURITY [USP IMPURITY]
    • UNII-XC84TK3YA9
    • NATEGLINIDE IMPURITY F [EP IMPURITY]
    • N-[4-(Propan-2-yl)cyclohexane-1-carbonyl]-D-phenylalanyl-D-phenylalanine
    • Inchi: 1S/C28H36N2O4/c1-19(2)22-13-15-23(16-14-22)26(31)29-24(17-20-9-5-3-6-10-20)27(32)30-25(28(33)34)18-21-11-7-4-8-12-21/h3-12,19,22-25H,13-18H2,1-2H3,(H,29,31)(H,30,32)(H,33,34)/t22-,23-,24-,25-/m1/s1
    • InChI Key: XMXSUTQQSCOJBE-ZGFBMJKBSA-N
    • SMILES: [C@@H](C(=O)N[C@@H](C(=O)O)CC1C=CC=CC=1)(NC([C@@H]1CC[C@@H](C(C)C)CC1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 464.26800
  • Monoisotopic Mass: 464.26750763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 102.48000
  • LogP: 5.66900

D-Phenylalanyl Nateglinide Security Information

D-Phenylalanyl Nateglinide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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